CID 20288249
CID 20288249
Brand Name:
Vulcanchem
CAS No.:
72699-18-4
VCID:
VC0032527
InChI:
InChI=1S/C14H18ClN3O3/c1-14(2,7-19)12(20)13(18-9-16-8-17-18)21-11-5-3-10(15)4-6-11/h3-6,8-9,12-13,19-20H,7H2,1-2H3
SMILES:
CC(C)(CO)C(C(N1C=NC=N1)OC2=CC=C(C=C2)Cl)O
Molecular Formula:
C14H18ClN3O3
Molecular Weight:
311.76 g/mol
CID 20288249
CAS No.: 72699-18-4
Reference Standards
VCID: VC0032527
Molecular Formula: C14H18ClN3O3
Molecular Weight: 311.76 g/mol
| CAS No. | 72699-18-4 |
|---|---|
| Product Name | CID 20288249 |
| Molecular Formula | C14H18ClN3O3 |
| Molecular Weight | 311.76 g/mol |
| IUPAC Name | 4-(4-chlorophenoxy)-2,2-dimethyl-4-(1,2,4-triazol-1-yl)butane-1,3-diol |
| Standard InChI | InChI=1S/C14H18ClN3O3/c1-14(2,7-19)12(20)13(18-9-16-8-17-18)21-11-5-3-10(15)4-6-11/h3-6,8-9,12-13,19-20H,7H2,1-2H3 |
| Standard InChIKey | JLTVUDQTJZNYKA-UHFFFAOYSA-N |
| SMILES | CC(C)(CO)C(C(N1C=NC=N1)OC2=CC=C(C=C2)Cl)O |
| Canonical SMILES | CC(C)(CO)C(C(N1C=NC=N1)OC2=CC=C(C=C2)Cl)O |
| Synonyms | 4-(4-Chlorophenoxy)-2,2-dimethyl-4-(1H-1,2,4-triazol-1-yl)-1,3-butanediol |
| PubChem Compound | 20288249 |
| Last Modified | Nov 11 2021 |
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